Cas no 7596-15-8 (1-hydroxydodecane-1-sulfonic acid)

1-hydroxydodecane-1-sulfonic acid structure
7596-15-8 structure
Product Name:1-hydroxydodecane-1-sulfonic acid
CAS No:7596-15-8
MF:C12H26O4S
MW:266.397443294525
CID:982189
PubChem ID:436962
Update Time:2025-04-19

1-hydroxydodecane-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

    • 1-hydroxydodecane-1-sulfonic acid
    • 1-Hydroxy-1-dodecanesulfonic acid
    • AC1L92QI
    • AG-H-02915
    • CTK5E2249
    • NSC405649
    • 7596-15-8
    • NSC 405649
    • SCHEMBL841752
    • RVKLXMNYCBBYDL-UHFFFAOYSA-N
    • Inchi: 1S/C12H26O4S/c1-2-3-4-5-6-7-8-9-10-11-12(13)17(14,15)16/h12-13H,2-11H2,1H3,(H,14,15,16)
    • InChI Key: RVKLXMNYCBBYDL-UHFFFAOYSA-N
    • SMILES: S(C(CCCCCCCCCCC)O)(=O)(=O)O

Computed Properties

  • Exact Mass: 266.15528
  • Monoisotopic Mass: 266.15518048g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 11
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 83Ų

Experimental Properties

  • PSA: 74.6
  • LogP: 4.19430
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